Cas no 1214381-58-4 (5-Chloro-2-(2-fluorophenyl)-3-nitropyridine)

• Product Name: 5-Chloro-2-(2-fluorophenyl)-3-nitropyridine
• CAS No: 1214381-58-4
• MF: C₁₁H₆ClFN₂O₂
• MW: 252.62894487381
• CID: 4909843
• Update Time: 2025-07-15

5-Chloro-2-(2-fluorophenyl)-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-(2-fluorophenyl)-3-nitropyridine
• 5-Chloro-2-(2-fluorophenyl)-3-nitropyridine

• Inchi： 1S/C11H6ClFN2O2/c12-7-5-10(15(16)17)11(14-6-7)8-3-1-2-4-9(8)13/h1-6H
• InChI Key： DDBHMERCDRNEOH-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(=C1)[N+](=O)[O-])C1C=CC=CC=1F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 287
• XLogP3: 3.1
• Topological Polar Surface Area: 58.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 5-Chloro-2-(2-fluorophenyl)-3-nitropyridine

Introduction to 5-Chloro-2-(2-fluorophenyl)-3-nitropyridine (CAS No. 1214381-58-4)

5-Chloro-2-(2-fluorophenyl)-3-nitropyridine, identified by its CAS number 1214381-58-4, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic aromatic nitro compound features a pyridine core substituted with a chloro group at the 5-position, a 2-fluorophenyl group at the 2-position, and a nitro group at the 3-position. The unique structural arrangement of these functional groups imparts distinct chemical and biological properties, making it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The compound's molecular structure, characterized by its electron-withdrawing nitro and chloro substituents, as well as the electron-donating fluorine atom, influences its reactivity and interaction with biological targets. This balance of electronic effects makes 5-Chloro-2-(2-fluorophenyl)-3-nitropyridine a versatile building block for drug discovery efforts aimed at developing novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological potential of nitropyridine derivatives. The nitro group, in particular, is known for its ability to undergo reduction to an amine, which can be further functionalized to introduce diverse pharmacophores. Additionally, the chloro and fluorine substituents can modulate metabolic stability and binding affinity, making them crucial for optimizing drug-like properties.

One of the most compelling aspects of 5-Chloro-2-(2-fluorophenyl)-3-nitropyridine is its utility in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways, and dysregulation of these pathways is implicated in numerous diseases, including cancer. By designing molecules that selectively inhibit specific kinases, researchers can develop targeted therapies with improved efficacy and reduced side effects. The pyridine scaffold in 5-Chloro-2-(2-fluorophenyl)-3-nitropyridine provides a privileged structure that can be readily modified to enhance kinase binding interactions.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. The presence of a fluorine atom can significantly influence the pharmacokinetic profile of a drug candidate by affecting its lipophilicity, metabolic stability, and receptor binding affinity. In the case of 5-Chloro-2-(2-fluorophenyl)-3-nitropyridine, the 2-fluorophenyl group contributes to these properties, making it an attractive scaffold for further derivatization.

The synthesis of 5-Chloro-2-(2-fluorophenyl)-3-nitropyridine typically involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic aromatic substitution reactions to introduce the chloro and fluorine substituents, followed by nitration to install the nitro group. Advanced techniques such as transition metal-catalyzed cross-coupling reactions can also be employed to enhance synthetic efficiency.

From a computational chemistry perspective, understanding the electronic structure and reactivity of 5-Chloro-2-(2-fluorophenyl)-3-nitropyridine is essential for designing effective drug candidates. Density functional theory (DFT) calculations have been used to model the compound's geometry, optimize its structure, and predict its spectroscopic properties. These computational studies provide valuable insights into how structural modifications can influence biological activity.

The biological evaluation of 5-Chloro-2-(2-fluorophenyl)-3-nitropyridine has revealed several promising leads in preclinical studies. For instance, derivatives of this compound have shown inhibitory activity against specific kinases such as EGFR (epidermal growth factor receptor) and VEGFR (vascular endothelial growth factor receptor). These findings underscore the potential of this scaffold for developing anticancer agents.

In addition to kinase inhibition, 5-Chloro-2-(2-fluorophenyl)-3-nitropyridine has been explored for its antimicrobial properties. The nitro group is known to exhibit bactericidal activity by generating reactive oxygen species that damage bacterial cell membranes. Further research is needed to fully elucidate the mechanisms by which this compound interacts with microbial pathogens.

The development of new synthetic methodologies for nitropyridines remains an active area of research. Catalytic approaches that enable selective functionalization at specific positions on the pyridine ring are particularly valuable for generating libraries of novel compounds efficiently. Such methodologies would accelerate the discovery process by providing access to structurally diverse derivatives for biological testing.

The role of high-throughput screening (HTS) in identifying lead compounds derived from 5-Chloro-2-(2-fluorophenyl)-3-nitropyridine cannot be overstated. HTS allows researchers to rapidly test large numbers of compounds against various biological targets, thereby increasing the chances of identifying potent and selective inhibitors. Coupled with structure-based drug design strategies, HTS provides a powerful platform for optimizing lead compounds into viable drug candidates.

Future directions in the study of 5-Chloro-2-(2-fluorophenyl)-3-nitropyridine may include exploring its potential in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. The pyridine scaffold is known to interact with neurotransmitter receptors and ion channels, suggesting that derivatives of this compound could modulate neuronal signaling pathways.

In conclusion,5-Chloro-2-(2-fluorophenyl)-3-nitropyridine (CAS No. 1214381-58-4) represents a promising scaffold for pharmaceutical development due to its unique structural features and versatile reactivity. Ongoing research efforts are focused on elucidating its biological activities and developing efficient synthetic routes for producing derivatives with enhanced therapeutic potential.